Tert-butyl 1-(4-fluorophenyl)piperidin-4-ylcarbamate

• Molecular Formula: C16H23FN2O2
• Molecular Weight: 294.36 g/mol
• IUPAC Name: tert-butyl N-[1-(4-fluorophenyl)piperidin-4-yl]carbamate
• InChI: InChI=1S/C16H23FN2O2/c1-16(2,3)21-15(20)18-13-8-10-19(11-9-13)14-6-4-12(17)5-7-14/h4-7,13H,8-11H2,1-3H3,(H,18,20)
• InChI Key: RVULRCKAJOWROH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCN(CC1)C2=CC=C(C=C2)F

Description

Tert-butyl 1-(4-fluorophenyl)piperidin-4-ylcarbamate is a useful research compound. Its molecular formula is C16H23FN2O2 and its molecular weight is 294.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a p-xylene (25 mL) solution containing 4-fluorobromobenzene (275 μL, 2.5 mmol, 1.0 eq), 4-N—BOC-aminopiperidine (1.0 g, 4.99 mmol, 2.0 eq), and potassium t-butoxide (393 mg, 3.5 mmol, 1.4 eq) was added palladium (II) acetate (6 mg, 1 mol %) and tri-t-butylphosphine (20 mg, 4 mol %). The resulting mixture was then heated to 120° C. for 4 h at which time it was poured into a sat. NaHCO3 solution and extracted (2×) with EtOAc. The combined extracts were dried over MgSO4 and concentrated in vacuo. The resulting oil was purified via column chromatography using 1:1 hexanes/EtOAc as the mobile phase. Isolated 485 mg (1.65 mmol, 67% yield).